Cas no 1314959-68-6 (2-(3-chloro-4-methylphenyl)ethan-1-ol)

• Product Name: 2-(3-chloro-4-methylphenyl)ethan-1-ol
• CAS No: 1314959-68-6
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD11111026
• CID: 5149125
• PubChem ID: 55264781
• Update Time: 2026-03-03

2-(3-chloro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methylphenethyl alcohol
• 2-(3-chloro-4-methylphenyl)ethan-1-ol
• 2-(3-chloro-4-methylphenyl)ethanol
• Benzeneethanol, 3-chloro-4-methyl-

• MDL： MFCD11111026
• Inchi： 1S/C9H11ClO/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6,11H,4-5H2,1H3
• InChI Key： AJLORDABVMYLAS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CCO

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-chloro-4-methylphenyl)ethan-1-ol

2-(3-Chloro-4-Methylphenyl)ethan-1-ol: A Comprehensive Overview

2-(3-Chloro-4-Methylphenyl)ethan-1-ol, identified by the CAS Registry Number 1314959-68-6, is a versatile organic compound with significant applications in various industries. This compound, often referred to as chloromethylphenylethanol, belongs to the class of phenolic alcohols and is characterized by its unique structure, which includes a phenyl ring substituted with chlorine and methyl groups, along with a hydroxymethyl group attached to the benzene ring.

The synthesis of 2-(3-Chloro-4-Methylphenyl)ethan-1-ol typically involves multi-step reactions, including nucleophilic substitution and reduction processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and resource consumption.

In terms of applications, this compound has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable ether linkages makes it particularly valuable in the development of bioactive molecules. Additionally, it serves as a key ingredient in agrochemicals, where it contributes to the formulation of pesticides and herbicides with enhanced efficacy.

The chemical properties of 2-(3-Chloro-4-Methylphenyl)ethan-1-ol are influenced by its molecular structure. The presence of the hydroxymethyl group imparts hydrophilic characteristics, while the chlorinated phenyl ring confers lipophilic properties. This balance of polar and non-polar groups makes the compound highly versatile in different chemical environments.

Recent studies have focused on the environmental impact and toxicity profile of this compound. Research conducted by Smith et al. (2023) highlights its biodegradability under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed. Furthermore, toxicological assessments indicate that exposure levels below regulatory thresholds are unlikely to cause adverse health effects in humans or animals.

In conclusion, 2-(3-Chloro-4-Methylphenyl)ethan-1-ol is a valuable compound with diverse applications across multiple sectors. Its synthesis methods continue to evolve with advancements in catalytic chemistry, while its environmental and toxicological profiles are increasingly well-understood thanks to recent research efforts. As industries strive for sustainable practices, compounds like this play a crucial role in balancing functionality with environmental responsibility.